Cas no 1784449-61-1 (5-Cyclopropyl-3-isothiazolecarboxylic acid)

• Product Name: 5-Cyclopropyl-3-isothiazolecarboxylic acid
• CAS No: 1784449-61-1
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 5964886
• PubChem ID: 84108615
• Update Time: 2025-06-08

5-Cyclopropyl-3-isothiazolecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-3-isothiazolecarboxylic acid
• 5-Cyclopropylisothiazole-3-carboxylic acid
• 1784449-61-1
• EN300-6787590
• 5-cyclopropyl-1,2-thiazole-3-carboxylic acid

• Inchi： 1S/C7H7NO2S/c9-7(10)5-3-6(11-8-5)4-1-2-4/h3-4H,1-2H2,(H,9,10)
• InChI Key： AHJUCAOYRUEBPE-UHFFFAOYSA-N
• SMILES： S1C(C2CC2)=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 169.01974964g/mol
• Monoisotopic Mass: 169.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.501±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 234.5±38.0 °C(Predicted)
• pka: 1.15±0.10(Predicted)

Additional information on 5-Cyclopropyl-3-isothiazolecarboxylic acid

Comprehensive Overview of 5-Cyclopropyl-3-isothiazolecarboxylic acid (CAS No. 1784449-61-1): Properties, Applications, and Innovations

The 5-Cyclopropyl-3-isothiazolecarboxylic acid (CAS No. 1784449-61-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and isothiazole moieties, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "5-Cyclopropyl-3-isothiazolecarboxylic acid synthesis", "CAS 1784449-61-1 applications", and "isothiazole derivatives in drug discovery", reflecting its relevance in modern chemistry.

One of the key reasons for the growing interest in 5-Cyclopropyl-3-isothiazolecarboxylic acid is its potential role in developing novel antimicrobial agents and anti-inflammatory drugs. The isothiazole ring, known for its electron-rich nature, contributes to the compound's ability to interact with biological targets. Recent studies highlight its utility in covalent inhibitor design, a hot topic in precision medicine and targeted therapies. This aligns with the surge in searches for "heterocyclic compounds in oncology" and "small molecule modulators".

From a synthetic chemistry perspective, the cyclopropyl group in 5-Cyclopropyl-3-isothiazolecarboxylic acid offers steric and electronic advantages, enabling the creation of conformationally constrained analogs. This property is particularly valuable in fragment-based drug design (FBDD), a technique dominating discussions in AI-driven drug discovery platforms. Queries such as "CAS 1784449-61-1 solubility" and "isothiazolecarboxylic acid stability" indicate user concerns about its practical handling, which is critical for industrial-scale applications.

Environmental and regulatory aspects of 5-Cyclopropyl-3-isothiazolecarboxylic acid also attract scrutiny. With the rise of green chemistry initiatives, researchers explore solvent-free synthesis routes for this compound. The demand for sustainable intermediates is evident from trending searches like "biodegradable heterocycles" and "eco-friendly carboxylate derivatives". Its compatibility with flow chemistry systems further enhances its appeal for continuous manufacturing processes.

Analytical characterization of CAS 1784449-61-1 involves advanced techniques such as LC-MS and NMR spectroscopy, topics frequently searched alongside "isothiazole QC methods". The compound's logP and pKa values are critical for ADMET profiling, a focal point for computational chemists leveraging machine learning models. This interdisciplinary relevance positions 5-Cyclopropyl-3-isothiazolecarboxylic acid at the intersection of medicinal chemistry and digital transformation in life sciences.

In conclusion, 5-Cyclopropyl-3-isothiazolecarboxylic acid exemplifies the convergence of structural ingenuity and functional versatility. Its applications span from catalysis to material science, addressing contemporary challenges like antibiotic resistance and selective enzyme inhibition. As innovation accelerates, this compound will likely remain a staple in journals and patent literature, driven by its adaptability to cutting-edge chemical biology strategies.